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Compound of Interest

Compound Name: (2S)-1-methyl-2-phenylaziridine

CAS No.: 33815-65-5

Cat. No.: B2491365

Get Quote

Executive Safety Directive
WARNING: Aziridines are high-energy, strained-ring heterocycles. (2S)-1-methyl-2-
phenylaziridine combines the reactivity of the aziridine ring with the lipophilicity of the phenyl

group, increasing its potential for dermal absorption and CNS penetration.

Do not dispose of this compound down the drain. Do not mix with strong acids without

temperature control (Risk of exothermic polymerization).

This guide provides a validated protocol for the chemical deactivation ("quenching") of (2S)-1-
methyl-2-phenylaziridine prior to disposal, transforming it from a high-risk alkylating agent

into a stable waste stream.

Chemical Profile & Hazard Identification
Understanding the physical properties is a prerequisite for safe handling. The high ring strain

(~27 kcal/mol) of the aziridine motif makes this compound an aggressive electrophile

(alkylating agent), capable of modifying DNA (mutagenicity).
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Property Data Operational Implication

CAS Number
33815-65-5 (Specific Isomer) /

4164-25-4 (Racemate)

Use for waste labeling and

inventory tracking.

Molecular Weight 133.19 g/mol
Calculation basis for

quenching stoichiometry.

Boiling Point ~182°C (Predicted)

Low volatility compared to

parent aziridine, but aerosols

remain hazardous.

Density ~1.036 g/cm³
Sinks in water; forms biphasic

layers during extraction.

Reactivity High (Ring Strain)

Susceptible to explosive

polymerization if catalyzed by

acid or heat.

Primary Hazards
Acute Toxicity, Mutagenicity,

Skin Corrosion

PPE Mandatory: Double nitrile

gloves, face shield, respirator

(if outside hood).

The "Kill" Protocol: Chemical Deactivation
Standard Operating Procedure (SOP) for Bench-Scale Quenching

The Goal: Chemically open the aziridine ring using controlled acid hydrolysis. This converts the

toxic aziridine into a stable, water-soluble amino-alcohol salt (e.g., 2-(methylamino)-2-

phenylethanol hydrochloride).

Reagents Required:
Inert Solvent: Tetrahydrofuran (THF) or Diethyl Ether.

Quenching Agent: 1M or 2M Hydrochloric Acid (HCl).

Validation: pH strips and TLC plates (Silica).

Step-by-Step Methodology
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1. Preparation & Dilution

Work strictly within a functioning fume hood.

Dissolve the waste (2S)-1-methyl-2-phenylaziridine in an inert solvent (THF is preferred for

solubility) at a ratio of 1:10 (v/v).

Why? Dilution acts as a heat sink. The ring-opening reaction is exothermic; pure neat

reagents can runaway.

2. Temperature Control

Place the reaction vessel in an ice-water bath (0°C).

Equip with a magnetic stir bar and ensure vigorous stirring.

3. Controlled Acidification

Slowly add 2M HCl dropwise to the stirred solution.

Stoichiometry: Add at least 2.0 equivalents of acid relative to the aziridine.

Observation: You may observe a slight exotherm.[1] Maintain internal temperature < 20°C.

Continue stirring at room temperature for 2–4 hours.

4. Validation (The "Stop/Go" Check)

pH Check: Ensure the final solution is acidic (pH < 2). If not, add more HCl.

TLC Check: Spot the reaction mixture against the starting material. Use a mobile phase of

Hexane:EtOAc (e.g., 8:2).

Result: The starting material spot (high Rf) should disappear. A new baseline spot (polar

ammonium salt) should appear.

Visualization: Aziridines often stain with Ninhydrin or KMnO4.

5. Neutralization (Optional but Recommended)
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Once the ring is confirmed open, the solution can be carefully neutralized with Sodium

Bicarbonate (NaHCO3) to pH 7 if the waste stream requires neutral pH. Note: This reforms

the free amine, which is still a chemical waste but no longer an alkylating explosive hazard.

Workflow Visualization
The following diagram illustrates the logical flow for the quenching and decision-making

process.
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Active (2S)-1-methyl-2-phenylaziridine

Step 1: Dilute 1:10 in THF
(Heat Sink)

Step 2: Cool to 0°C
(Ice Bath)

Step 3: Add 2M HCl (Dropwise)
Target: Ring Opening

Stir 2-4 Hours
@ Room Temp

Validation Check
(TLC + pH < 2)

Ring Opened
(Stable Amino Alcohol)

SM Gone

Starting Material Persists

SM Present

Dispose as Halogenated
Solvent Waste

Add more HCl / Time
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Caption: Figure 1. Logical workflow for the chemical deactivation of aziridine waste. SM =

Starting Material.

Waste Stream Management & Regulatory Codes
Even after quenching, the material must be handled as hazardous chemical waste.

Regulatory Classification (RCRA - USA)
While (2S)-1-methyl-2-phenylaziridine is not explicitly "P-listed" (unlike the parent Aziridine

P054), it exhibits characteristics of high toxicity and reactivity.

Primary Classification:D003 (Reactive) - Prior to quenching.

Secondary Classification:D001 (Ignitable) - Due to solvent (THF/Ether).[2]

Best Practice: Label as "High Hazard: Mutagenic / Alkylating Agent" to protect waste

handlers.

Container & Labeling Requirements[3]
Container: Amber glass or HDPE. Do not use metal containers due to potential acid

corrosion from the quench.

Labeling:

Content: "Deactivated Aziridine Waste (Acid Hydrolyzed)."

Constituents: THF (90%), HCl (<5%), Amino-alcohol derivative.

Hazards: Flammable, Irritant.

Emergency Response: Spill Scenario
In the event of a spill outside the fume hood, immediate action is required to prevent respiratory

exposure and facility contamination.
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Spill Detected

Assess Volume & Location

Minor Spill (< 5mL)
Inside Hood

Major Spill (> 5mL)
or Outside Hood

1. Cover with absorbent pads
2. Wipe with dilute HCl
3. Double bag waste

1. EVACUATE LAB
2. Pull Fire Alarm if volatile

3. Call HazMat Team

Click to download full resolution via product page

Caption: Figure 2. Decision matrix for spill response. Note that "Major" spills of aziridines

require evacuation due to inhalation risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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